Cas no 2549013-23-0 (3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile)

• Product Name: 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile
• CAS No: 2549013-23-0
• MF: C₁₈H₂₂N₈
• MW: 350.420881748199
• CID: 5312326
• PubChem ID: 154830463
• Update Time: 2025-06-13

3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile
• AKOS040709234
• 2549013-23-0
• F6619-4892
• 3-[4-[6-Methyl-2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinyl]-2-pyrazinecarbonitrile

• Inchi： 1S/C18H22N8/c1-14-12-16(23-18(22-14)26-6-2-3-7-26)24-8-10-25(11-9-24)17-15(13-19)20-4-5-21-17/h4-5,12H,2-3,6-11H2,1H3
• InChI Key： KKASSHNFKDMYMH-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CN=C1N1CCN(C2C=C(C)N=C(N3CCCC3)N=2)CC1

Computed Properties

• Exact Mass: 350.19674274g/mol
• Monoisotopic Mass: 350.19674274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.4±65.0 °C(Predicted)
• pka: 10.52±0.50(Predicted)

Additional information on 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile

Introduction to 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile (CAS No. 2549013-23-0)

3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile, identified by its CAS number 2549013-23-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes pyrazine, pyrimidine, and piperazine moieties. The presence of these functional groups imparts unique chemical properties and biological activities, making it a promising candidate for further exploration in medicinal chemistry.

The structural composition of 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile is meticulously designed to interact with biological targets at a molecular level. The pyrazine ring serves as a core scaffold, providing a stable platform for further functionalization. The substitution at the 4-position of the pyrazine ring with a piperazine moiety enhances its potential to bind to biological receptors, while the pyrimidine ring at the 6-position introduces additional binding sites. This dual functionality makes the compound an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules that can modulate neurological and inflammatory pathways. The compound 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile has been extensively studied for its potential applications in this domain. Its structural features suggest that it may exhibit inhibitory effects on various enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, its ability to interact with inflammatory pathways makes it a candidate for treating chronic inflammatory conditions.

One of the most compelling aspects of this compound is its versatility in drug design. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological properties. For instance, the nitrile group at the 2-position of the pyrazine ring can be further functionalized to introduce additional pharmacophores or improve solubility. These modifications can significantly enhance the compound's bioavailability and therapeutic efficacy.

The synthesis of 3-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ylyl]piperazin}y}pyrazine -2-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted side products, thereby improving the overall quality of the final product.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and molecular docking techniques have been instrumental in understanding how 3-{4-[6-methyl -2-(pyrrolidin -1 - yl ) pyrimidin -4 - yl ] piperazin -1 - yl } pyraz ine -2 -carbonitrile interacts with biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity, suggesting its potential as an inhibitor or modulator of these targets. Such insights have guided researchers in optimizing the compound's structure for improved binding affinity and selectivity.

The pharmacokinetic properties of 3-{4-[6-methyl -2-(pyrrolidin -1 - yl ) pyrimidin -4 - yl ] piperazin -1 - yl } pyraz ine -2 -carbonitrile are also under investigation to ensure its suitability for clinical applications. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are critical considerations in drug development. Preliminary studies indicate that the compound exhibits favorable pharmacokinetic profiles, with reasonable bioavailability and rapid clearance from the body. These findings are encouraging and suggest that further development could lead to a safe and effective therapeutic agent.

Another area of interest is the potential use of 3-{4-[6-methyl -2-(pyrrolidin -1 - yl ) pyrimidin -4 - yl ] piperazin }y l } pyraz ine } 2 carbonitrile in combination therapies. The ability of this compound to modulate multiple pathways simultaneously makes it an ideal candidate for combination regimens that target complex diseases such as cancer and autoimmune disorders. By synergizing with other drugs or therapeutic modalities, 3-{4-[6-methyl-pyrrolidine-pyrromidine-pyridazine-nitroso]} could enhance treatment outcomes and reduce side effects.

The future prospects for 3-{4-[6-methyl-pyrrolidine-pyrromidine-pyridazine-nitroso]} are promising, with ongoing research aimed at expanding its therapeutic applications. Advances in synthetic chemistry will continue to refine its structure, while computational methods will provide deeper insights into its mechanism of action. Clinical trials are expected to commence soon, providing valuable data on its efficacy and safety profile in human populations.